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Compound of Interest

N,N'-bis(3-
Compound Name:
acetylphenyl)nonanediamide

Cat. No. B323586

Researchers, scientists, and drug development professionals are constantly seeking novel
compounds with therapeutic potential. One such molecule, N,N'-bis(3-
acetylphenyl)nonanediamide, presents a unique chemical structure that suggests
possibilities for biological activity. However, a comprehensive review of the current scientific
literature reveals a significant gap in our understanding of this compound. To date, there are no
published studies detailing its synthesis, biological evaluation, or mechanism of action.

This in-depth technical guide aims to provide a foundational understanding of what is known
about N,N'-bis(3-acetylphenyl)nonanediamide, highlight the absence of empirical data, and
propose a theoretical framework for its potential synthesis and future investigation.

Chemical Identity and Properties

While experimental data is scarce, we can deduce some fundamental properties from the
compound's structure.
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Property Value Source

Chemical Supplier

CAS Number 316144-76-0
Databases[1][2]
Molecular Formula C25H30N204 Calculated
Molecular Weight 422.52 g/mol Calculated
. N,N'-bis(3-
Chemical Name IUPAC Nomenclature

acetylphenyl)nonanediamide

The structure features two 3-acetylphenyl groups linked by a nine-carbon diamide chain. The
presence of amide linkages, aromatic rings, and ketone functionalities suggests potential for
hydrogen bonding, pi-stacking interactions, and coordination with biological targets.

Hypothetical Synthesis Protocol

Although no specific synthesis for N,N'-bis(3-acetylphenyl)nonanediamide has been
published, a plausible synthetic route can be proposed based on standard organic chemistry
principles. The most straightforward approach would likely involve the amidation of a
nonanedioyl derivative with 3-aminoacetophenone.

A potential experimental workflow is outlined below:
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Starting Materials
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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